Cas no 131245-13-1 (Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-)
131245-13-1 structure
Product Name:Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-
CAS No:131245-13-1
MF:C15H14N2O7
MW:334.280864238739
CID:1227738
Update Time:2024-08-03
Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-
-
- Inchi: 1S/C15H14N2O7/c18-11-6-7-15(13(10-11)17(21)22)24-9-3-8-23-14-5-2-1-4-12(14)16(19)20/h1-2,4-7,10,18H,3,8-9H2
- InChI Key: VRDFLEOAECWHAB-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(OCCCOC2=CC=CC=C2[N+]([O-])=O)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 334.08012
Experimental Properties
- Density: 1.410±0.06 g/cm3(Predicted)
- Melting Point: 129-131 °C(Solv: ethanol (64-17-5))
- Boiling Point: 561.1±45.0 °C(Predicted)
- PSA: 124.97
- pka: 8?+-.0.10(Predicted)
Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
131245-13-1 (Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-) Related Products
- 2831-60-9(2-(2,4-Dinitrophenoxy)ethanol)
- 39645-91-5(Benzene,1-nitro-2-(pentyloxy)-)
- 13350-09-9(1-Nitro-2-(prop-2-yn-1-yloxy)benzene)
- 119-23-3(2,5-Diethoxynitrobenzene)
- 135-15-9(1,4-Dibutoxy-2-nitrobenzene)
- 105168-92-1(4-Nitro-2-propoxyaniline)
- 122329-02-6(1-Nitro-2-(tetradecyloxy)benzene)
- 38753-50-3(1-Isopropoxy-2-nitrobenzene)
- 37682-29-4(2-Nitrophenyl octyl ether)
- 16365-25-6(2-(2-nitrophenoxy)ethan-1-ol)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk